1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Overview
Description
“1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid” is a chemical compound with the molecular formula C9H9NO3 . It is also known as 6-hydroxynicotinic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9NO3/c11-8-4-1-6(9(12)13)5-10(8)7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13) . This indicates that the compound has a cyclopropyl group attached to a dihydropyridine ring, which also carries an oxo group and a carboxylic acid group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 179.18 . It is a powder at room temperature .Scientific Research Applications
Pharmaceutical Research
This compound is a valuable intermediate in the synthesis of various pharmaceutical drugs. It has been identified as a precursor in the production of fluorinated quinolone antibacterial drugs , such as ciprofloxacin hydrochloride . Its structure is conducive to modifications that can lead to the development of new antibacterial agents with potentially improved efficacy and reduced resistance.
Chemical Reference Material
Due to its well-defined structure and properties, 1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is used as a chemical reference material in analytical laboratories . It helps in calibrating instruments and validating analytical methods, ensuring accuracy and consistency in research findings.
Proficiency Testing
This compound is also utilized in proficiency testing where laboratories assess their performance in conducting specific tests or measurements . It is a part of test kits that help laboratories to maintain high standards of quality control and assurance.
Safety and Hazards
Mechanism of Action
Target of Action
A structurally similar compound, 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, has been reported to target ap-1-mediated luciferase activity .
Mode of Action
It’s structurally similar compound, 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid, is known to block ap-1-mediated luciferase activity, implying it has an anti-inflammatory function .
properties
IUPAC Name |
1-cyclopropyl-6-oxopyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c11-8-4-1-6(9(12)13)5-10(8)7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTEIFYMIOHDHRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=C(C=CC2=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30619447 |
Source
|
| Record name | 1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30619447 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
CAS RN |
677762-57-1 |
Source
|
| Record name | 1-Cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30619447 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-cyclopropyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid](/img/structure/B1291289.png)
